3-Chloro-5-(trifluoromethyl)-2-(4-{[4-(trifluoromethyl)piperidin-1-yl]sulfonyl}phenoxy)pyridine

• IUPAC Name: 3-chloro-5-(trifluoromethyl)-2-[4-[4-(trifluoromethyl)piperidin-1-yl]sulfonylphenoxy]pyridine
• InChI: InChI=1S/C18H15ClF6N2O3S/c19-15-9-12(18(23,24)25)10-26-16(15)30-13-1-3-14(4-2-13)31(28,29)27-7-5-11(6-8-27)17(20,21)22/h1-4,9-11H,5-8H2
• InChI Key: ZCXAJGIHOHVHDX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(F)(F)F)S(=O)(=O)C2=CC=C(C=C2)OC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C18H15ClF6N2O3S
• Molecular Weight: 488.8 g/mol
• CAS No.: 2061269-40-5

Description

3-Chloro-5-(trifluoromethyl)-2-(4-{[4-(trifluoromethyl)piperidin-1-yl]sulfonyl}phenoxy)pyridine is a useful research compound. Its molecular formula is C18H15ClF6N2O3S and its molecular weight is 488.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sulfonamides as Catalysts in Cyclizations

Sulfonamides, including structures similar to the mentioned compound, have been explored for their role as novel terminators in cationic cyclizations. These compounds facilitate the formation of complex polycyclic systems efficiently, which is significant in synthesizing new chemical entities with potential biological activities (Haskins & Knight, 2002).

Synthesis of Multisubstituted Pyridine Derivatives

Alkyl and aryl multisubstituted pyridine derivatives have been synthesized from compounds similar to the one , demonstrating moderate herbicidal activities. This suggests potential agricultural applications in developing new herbicides (刘建超, 任青云, & 贺红武, 2016).

Development of New Push-Pull Alkenes

The compound has been involved in the synthesis of new push-pull alkenes, demonstrating its role in the creation of chemical structures with potential applications in material science and organic electronics (Zhu Shizheng et al., 1998).

Supramolecular Chemistry Applications

Studies have shown the compound's relevance in supramolecular chemistry, particularly in the formation of water-soluble inclusion complexes. This has implications for designing new drug delivery systems and molecular sensors (Steed et al., 1995).

Synthesis of Soluble Polyimides

The compound has contributed to the synthesis of new aromatic polyimides containing both pyridine and fluorine, showing excellent solubility and thermal stability. This has potential applications in advanced materials for electronics and aerospace industries (Shujiang Zhang et al., 2007).